Cas no 694506-87-1 (2,3-diethylquinoxaline-6-carboxylic acid)

2,3-Diethylquinoxaline-6-carboxylic acid is a quinoxaline derivative characterized by its carboxylic acid functional group at the 6-position and ethyl substituents at the 2- and 3-positions. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its structural features, including the electron-withdrawing carboxylic acid group and the ethyl-substituted quinoxaline core, contribute to its utility in coordination chemistry and as a building block for heterocyclic compounds. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its synthetic flexibility allows for further derivatization, making it valuable for research and industrial applications requiring tailored quinoxaline-based structures.
2,3-diethylquinoxaline-6-carboxylic acid structure
694506-87-1 structure
Product Name:2,3-diethylquinoxaline-6-carboxylic acid
CAS No:694506-87-1
MF:C13H14N2O2
MW:230.262463092804
MDL:MFCD03450169
CID:973749
PubChem ID:772501
Update Time:2025-06-09

2,3-diethylquinoxaline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-Quinoxalinecarboxylicacid,2,3-diethyl-(9CI)
    • 2,3-DIETHYL-QUINOXALINE-6-CARBOXYLIC ACID
    • 2,3-diethylquinoxaline-6-carboxylic acid
    • MLS000336606
    • 2,3-diethylquinoxaline-6-carboxylicacid
    • EN300-07839
    • 2,3-diethyl-quinoxaline-6-carboxylic acid, AldrichCPR
    • HMS1698H13
    • 2,3-diethyl-6-quinoxalinecarboxylic acid
    • CS-0220904
    • 694506-87-1
    • BDBM63316
    • F3284-8055
    • CHEMBL1321638
    • SMR000248218
    • AKOS000117034
    • HMS2578N09
    • Z55723244
    • cid_772501
    • MFCD03450169
    • 6-QUINOXALINECARBOXYLIC ACID, 2,3-DIETHYL-
    • DB-284330
    • G54443
    • MDL: MFCD03450169
    • Inchi: 1S/C13H14N2O2/c1-3-9-10(4-2)15-12-7-8(13(16)17)5-6-11(12)14-9/h5-7H,3-4H2,1-2H3,(H,16,17)
    • InChI Key: PPDTZYUTKIMTJM-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC2=C(C=1)N=C(CC)C(CC)=N2)=O

Computed Properties

  • Exact Mass: 230.106
  • Monoisotopic Mass: 230.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 63.1Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 345.5±37.0 °C at 760 mmHg
  • Flash Point: 162.7±26.5 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

2,3-diethylquinoxaline-6-carboxylic acid Security Information

2,3-diethylquinoxaline-6-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
019045-500mg
2,3-Diethyl-quinoxaline-6-carboxylic acid
694506-87-1
500mg
3055CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
019045-1g
2,3-Diethyl-quinoxaline-6-carboxylic acid
694506-87-1
1g
5005CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
019045-1g
2,3-Diethyl-quinoxaline-6-carboxylic acid
694506-87-1
1g
5005.0CNY 2021-07-05
Chemenu
CM221850-1g
2,3-Diethylquinoxaline-6-carboxylic acid
694506-87-1 97%
1g
$316 2024-07-24
Chemenu
CM221850-5g
2,3-Diethylquinoxaline-6-carboxylic acid
694506-87-1 97%
5g
$825 2021-08-04
TRC
D483510-25mg
2,3-Diethylquinoxaline-6-carboxylic Acid
694506-87-1
25mg
$ 50.00 2022-06-05
TRC
D483510-50mg
2,3-Diethylquinoxaline-6-carboxylic Acid
694506-87-1
50mg
$ 95.00 2022-06-05
TRC
D483510-250mg
2,3-Diethylquinoxaline-6-carboxylic Acid
694506-87-1
250mg
$ 320.00 2022-06-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
019045-500mg
2,3-Diethyl-quinoxaline-6-carboxylic acid
694506-87-1
500mg
3055.0CNY 2021-07-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN18947-1G
2,3-diethylquinoxaline-6-carboxylic acid
694506-87-1 95%
1g
¥ 937.00 2023-04-05

2,3-diethylquinoxaline-6-carboxylic acid Related Literature

Additional information on 2,3-diethylquinoxaline-6-carboxylic acid

Introduction to 2,3-diethylquinoxaline-6-carboxylic acid (CAS No. 694506-87-1)

2,3-diethylquinoxaline-6-carboxylic acid, with the chemical identifier CAS No. 694506-87-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic organic compound belongs to the quinoxaline family, which has garnered considerable attention due to its diverse pharmacological properties and potential applications in medicinal chemistry. The structure of 2,3-diethylquinoxaline-6-carboxylic acid consists of a fused ring system comprising a benzene ring and a pyrazine-like core, with ethyl substituents at the 2 and 3 positions and a carboxylic acid group at the 6 position. This unique arrangement contributes to its distinctive chemical reactivity and biological activity.

The synthesis of 2,3-diethylquinoxaline-6-carboxylic acid typically involves multi-step organic reactions, often starting from readily available precursors such as ethyl acetoacetate and malononitrile. The process commonly includes condensation reactions followed by cyclization to form the quinoxaline core. The introduction of the ethyl groups at the 2 and 3 positions enhances the compound's lipophilicity, making it more suitable for membrane interactions and potential drug delivery systems. Additionally, the presence of the carboxylic acid moiety at the 6 position allows for further functionalization, enabling the development of derivatives with tailored biological activities.

In recent years, 2,3-diethylquinoxaline-6-carboxylic acid has been extensively studied for its pharmacological potential. Research has highlighted its role as a precursor in the synthesis of various bioactive molecules, including kinase inhibitors and antimicrobial agents. The quinoxaline scaffold is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable building block in drug discovery. Specifically, derivatives of 2,3-diethylquinoxaline-6-carboxylic acid have shown promise in inhibiting tyrosine kinases, which are implicated in various diseases including cancer.

One of the most compelling areas of research involving 2,3-diethylquinoxaline-6-carboxylic acid is its application in developing novel therapeutic agents for neurological disorders. Studies have demonstrated that certain quinoxaline derivatives can modulate neurotransmitter activity by interacting with specific receptors in the brain. For instance, modifications to the structure of 2,3-diethylquinoxaline-6-carboxylic acid have led to compounds that exhibit properties similar to those of selective serotonin reuptake inhibitors (SSRIs), suggesting potential use in treating depression and anxiety disorders. These findings underscore the importance of this compound as a scaffold for further medicinal chemistry exploration.

The chemical properties of 2,3-diethylquinoxaline-6-carboxylic acid, particularly its solubility and stability under various conditions, make it an attractive candidate for pharmaceutical applications. Its solubility profile allows for easy formulation into different dosage forms, while its stability ensures prolonged shelf life and efficacy. Furthermore, the compound's compatibility with various synthetic methodologies facilitates its integration into complex drug development pipelines. Researchers have leveraged these properties to design prodrugs and targeted delivery systems that enhance bioavailability and therapeutic efficacy.

In conclusion, 2,3-diethylquinoxaline-6-carboxylic acid (CAS No. 694506-87-1) represents a promising compound in pharmaceutical research due to its unique structural features and versatile biological activities. Its role as a precursor in synthesizing bioactive molecules underscores its significance in drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry innovation.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.